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Compound of Interest

Compound Name: Polydimethylsiloxane

Cat. No.: B3030410 Get Quote

For researchers, scientists, and drug development professionals, the choice of material is a

critical first step in the design and fabrication of microfluidic devices. Polydimethylsiloxane
(PDMS) has long been the polymer of choice for academic research due to its ease of use and

rapid prototyping capabilities. However, a range of thermoplastic polymers, including

Polymethyl methacrylate (PMMA), Cyclic Olefin Copolymer (COC), and Polycarbonate (PC),

offer distinct advantages, particularly for commercialization and specific applications where the

properties of PDMS are limiting. This guide provides an objective comparison of these

materials, supported by quantitative data and detailed experimental protocols, to aid in the

selection of the most suitable polymer for your microfluidic needs.

Key Material Properties: A Comparative Overview
The performance of a microfluidic device is intrinsically linked to the properties of its constituent

material. The following table summarizes the key quantitative properties of PDMS, PMMA,

COC, and PC relevant to microfluidic applications.
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Property
PDMS
(Polydimethyls
iloxane)

PMMA
(Polymethyl
methacrylate)

COC (Cyclic
Olefin
Copolymer)

PC
(Polycarbonat
e)

Young's Modulus
0.36 - 0.87

MPa[1]
1.8 - 3.1 GPa 2.1 - 3.4 GPa[2] 2.0 - 2.4 GPa

Refractive Index ~1.41-1.43[3] ~1.49 ~1.53[2] ~1.58

Gas Permeability
High (e.g., for O2

and CO2)[1][4][5]
Low[6] Moderate[7][8] Low

Optical

Transparency

Excellent (UV-

Vis)[1][4][5]
Excellent (Vis)[6]

Excellent (UV-

Vis)[2][7]
Good (Vis)

Water Contact

Angle (Native)

~108°

(Hydrophobic)[5]
~68° - 80° ~85° - 90° ~80° - 90°

Biocompatibility

Generally

considered

biocompatible[4]

[5][9]

Biocompatible[10

][11]

Excellent

biocompatibility,

low leachables[2]

[12][13]

Biocompatible

Solvent

Resistance

Swells in many

organic solvents

Good resistance

to aqueous

solutions, poor to

organic solvents

Excellent

chemical

resistance[2][7]

Good resistance

to aqueous

solutions,

sensitive to some

organic solvents

Fabrication

Resolution

High (down to

nanoscale)[14]

Lower than

PDMS[6]

High (micron-

scale features)[2]
Good

Typical

Fabrication

Method

Soft

Lithography[15]

[16]

Hot Embossing,

Laser Ablation,

Injection

Molding[6][17]

Injection

Molding, Hot

Embossing[7][18]

[19]

Injection

Molding, Hot

Embossing

In-Depth Performance Comparison
Biocompatibility and Cell Culture
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PDMS is widely used for cell culture applications due to its high gas permeability, which is

crucial for maintaining cell viability.[1][9] However, its inherent hydrophobicity can sometimes

hinder cell attachment.[5] Surface treatments, such as plasma oxidation, can temporarily

render the surface hydrophilic, but this effect is often short-lived due to hydrophobic recovery.

[4][5]

Thermoplastics like COC and PMMA are also biocompatible and are increasingly used in cell-

based assays.[10][12] COC, in particular, is noted for its high purity and low levels of leachable

substances, making it an excellent choice for sensitive biological experiments.[2][13]

Optical Properties for Imaging
Optical transparency is critical for many microfluidic applications that rely on microscopy and

optical detection methods. PDMS offers excellent transparency across a broad spectrum,

including the UV range.[1][5] COC also boasts exceptional optical properties, with high clarity

and low birefringence, making it a suitable alternative to glass for optical applications.[2][7]

PMMA is highly transparent in the visible spectrum but has limited UV transparency.[6]

Small Molecule Absorption in Drug Development
A significant drawback of PDMS is its propensity to absorb small, hydrophobic molecules,

including many drug compounds.[20][21][22][23] This absorption can lead to a decrease in the

effective concentration of the drug in the microfluidic channel, potentially skewing experimental

results in drug screening assays.[20] Thermoplastics, particularly COC, exhibit significantly

lower absorption of small molecules, providing a more inert environment for such studies.[24]

Fabrication Methodologies: A Workflow Perspective
The choice of polymer is closely tied to the available fabrication methods. The following

diagrams illustrate the typical workflows for fabricating microfluidic devices from PDMS and

thermoplastics.
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Master Mold Fabrication

PDMS Device Fabrication Device Assembly

Design Microfluidic Circuit Photolithography on Silicon Wafer SU-8 Master Mold

Pour PDMS onto Master MoldMix PDMS Prepolymer and Curing Agent Cure PDMS Peel off PDMS Replica Punch Inlet/Outlet Ports Oxygen Plasma Treatment Bond PDMS to Glass or another PDMS layer

Click to download full resolution via product page

Caption: PDMS microfluidic device fabrication workflow using soft lithography.

Mold Insert Fabrication

Thermoplastic Device Fabrication Device Assembly

Design Mold Insert Micromachining (e.g., LIGA, milling) Metal Mold Insert

Hot Embossing or Injection MoldingHeat Thermoplastic Substrate Cool and Demold Thermoplastic Replica Surface Treatment (Optional) Thermal or Solvent Bonding

Click to download full resolution via product page

Caption: Thermoplastic microfluidic device fabrication workflow.

Experimental Protocols
Protocol 1: Fabrication of PDMS Microfluidic Devices by
Soft Lithography
Objective: To fabricate a single-layer PDMS microfluidic device.
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Materials:

Silicon wafer

SU-8 photoresist

Photomask with desired channel design

PDMS prepolymer and curing agent (e.g., Sylgard 184)

Trichloro(1H,1H,2H,2H-perfluorooctyl)silane (for mold release)

Glass microscope slides

Isopropanol, acetone, deionized water

Plasma cleaner

Methodology:

Master Mold Fabrication:

Clean a silicon wafer with acetone, isopropanol, and deionized water, then dry with

nitrogen.

Spin-coat the wafer with SU-8 photoresist to the desired thickness.

Soft bake the SU-8 coated wafer.

Expose the SU-8 to UV light through the photomask.

Post-exposure bake the wafer.

Develop the SU-8 to create the master mold with the desired channel features.

Hard bake the master mold.

Silanize the master mold by vapor deposition of trichlorosilane for 1-2 hours to facilitate

PDMS release.
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PDMS Replica Molding:

Thoroughly mix the PDMS prepolymer and curing agent in a 10:1 ratio by weight.[25]

Degas the mixture in a vacuum chamber to remove air bubbles.[1]

Pour the degassed PDMS over the master mold and cure in an oven at 60-80°C for 1-4

hours.[14]

Once cured, carefully peel the PDMS replica from the master mold.

Punch inlet and outlet holes in the PDMS replica using a biopsy punch.

Device Bonding:

Clean the PDMS replica and a glass slide with isopropanol and dry with nitrogen.

Treat the bonding surfaces of the PDMS replica and the glass slide with oxygen plasma

for 30-60 seconds.[5][14]

Bring the two treated surfaces into contact to form an irreversible bond.

Place the bonded device in an oven at 60-80°C for at least 30 minutes to strengthen the

bond.

Protocol 2: Fabrication of Thermoplastic Microfluidic
Devices by Hot Embossing
Objective: To fabricate a PMMA microfluidic device.

Materials:

PMMA sheets

Master mold (e.g., nickel or silicon)

Hot embossing machine

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://simplemicrofluidics.com/diy-microfluidics-prototyping/pdms-molded-microfluidics/
https://www.ufluidix.com/circle/pdms-and-its-role-in-the-realm-of-microfluidics/
https://www.mycorsolutions.com/pdms-tutorial.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5501164/
https://www.mycorsolutions.com/pdms-tutorial.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent for bonding (e.g., acetic acid) or thermal bonding press

Methodology:

Mold and Substrate Preparation:

Ensure the master mold is clean and free of debris.

Cut the PMMA sheet to the desired dimensions.

Hot Embossing Process:

Place the PMMA sheet and the master mold into the hot embossing press.

Heat the system to a temperature above the glass transition temperature of PMMA

(~105°C), for example, to 120-150°C.[26][27]

Apply a controlled pressure to press the mold into the PMMA sheet for a specific duration

(e.g., 5-10 minutes).[26]

Cool the system down below the glass transition temperature while maintaining pressure.

Release the pressure and demold the patterned PMMA substrate.

Device Bonding:

Thermal Bonding: Place the patterned PMMA substrate and a blank PMMA lid in a thermal

bonding press. Apply a temperature just below the glass transition temperature and a

controlled pressure to bond the two layers.

Solvent Bonding: Apply a thin layer of a suitable solvent (e.g., a mixture of isopropanol and

acetic acid) to the bonding surfaces.[11] Align and press the two PMMA layers together

and allow the solvent to evaporate, creating a bond.

Conclusion: Selecting the Right Polymer for Your
Application
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The choice between PDMS and thermoplastic polymers for microfluidic applications is not a

one-size-fits-all decision.

PDMS remains an excellent choice for rapid prototyping, academic research, and

applications requiring high gas permeability, such as cell culture and organ-on-a-chip

systems. Its ease of fabrication and flexibility are significant advantages in a research

setting.

Thermoplastics, particularly COC and PMMA, are increasingly favored for commercial

products and applications where chemical resistance, low molecule absorption, and mass

manufacturability are critical.[6][24] COC's superior optical properties and biocompatibility

make it a strong contender for diagnostic and analytical devices.[2][7][12]

By carefully considering the specific requirements of the application, including the biological or

chemical species involved, the need for optical detection, and the desired scale of production,

researchers and developers can make an informed decision on the most appropriate polymer,

ultimately leading to more robust and reliable microfluidic devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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